Cas no 2228529-86-8 (5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine
• CAS No: 2228529-86-8
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 5943441
• PubChem ID: 165693898
• Update Time: 2025-05-20

5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine
• EN300-1880983
• 2228529-86-8

• Inchi： 1S/C13H12N4O/c14-12-7-16-18-13(12)11-6-15-17(9-11)8-10-4-2-1-3-5-10/h1-7,9H,8,14H2
• InChI Key： IYTLDWRAKVYJOS-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.10111102g/mol
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine

5-(1-Benzyl-1H-Pyrazol-4-Yl)-1,2-Oxazol-4-Amine: A Comprehensive Overview

5-(1-Benzyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine, identified by the CAS number 2228529-86-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine is characterized by a fused heterocyclic system, which includes both pyrazole and oxazole rings. This arrangement confers the compound with remarkable stability and reactivity, enabling it to participate in a wide range of chemical reactions. The presence of the benzyl group further enhances its versatility, allowing for potential modifications to tailor its properties for specific applications.

Recent advancements in synthetic methodologies have streamlined the production of 5-(1-benzyl-1H-pyrazol-4-yl)-1,2-oxazol-4-amine. Researchers have developed efficient routes that minimize reaction steps and maximize yield, making large-scale synthesis more feasible. These methods often involve the use of transition metal catalysts and microwave-assisted techniques, which have proven to be highly effective in constructing complex heterocyclic frameworks.

In terms of applications, 5-(1-benzyl-1H-pyrazol-4-Yl)-1,2-Oxazol 4-Amine has shown promise in the field of medicinal chemistry. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for exploring its role in enzyme modulation.

The compound's unique electronic properties also render it suitable for use in advanced materials. For instance, it has been investigated as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate charge transport within the device matrix. Recent studies have demonstrated improved device performance when incorporating this compound into OLED architectures, underscoring its potential in next-generation electronic displays.

From an environmental standpoint, the synthesis and application of CAS 2228529 86 8-based compounds are being scrutinized for their sustainability profiles. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during production processes. These efforts align with global initiatives aimed at promoting eco-friendly chemical practices.

In conclusion, 5-(1-benzyl 1H-pyrazol 4 yl) 1 2 oxazol 4 amine, with its distinctive chemical structure and multifaceted applications, stands as a testament to the ingenuity of modern organic chemistry. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions across diverse scientific domains.